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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting advice, and handling
protocols to prevent the explosive decomposition of sodium nitride (NasN). Given the extreme
instability of this compound, adherence to these guidelines is critical for ensuring laboratory
safety.

Frequently Asked Questions (FAQS)

Q1: What is sodium nitride (NasN) and why is it so hazardous?

Al: Sodium nitride is an inorganic compound with the chemical formula NasN. It is a highly
unstable alkali metal nitride.[1][2] Its hazardous nature stems from its extreme thermodynamic
instability, indicated by a positive enthalpy of formation (+64 kJ/mol), meaning it is energetically
favorable for it to decompose into its constituent elements, sodium and nitrogen.[1][2][3] This
decomposition can be rapid and violent, posing a significant explosion risk.

Q2: What is the primary trigger for the explosive decomposition of NasN?

A2: The primary and most well-documented trigger for the violent decomposition of sodium
nitride is contact with water or moisture.[4] The reaction is highly exothermic and produces
sodium hydroxide and ammonia gas.[4] This rapid release of energy and gas can lead to an
explosion. Even atmospheric moisture can be sufficient to initiate this dangerous reaction.
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Q3: At what temperature does sodium nitride become unstable?

A3: Sodium nitride is thermally unstable and decomposes at approximately 87°C (360 K).[5][6]
[7] It does not have a melting point as it decomposes into elemental sodium and nitrogen gas
before it can melt.[1][2] It is crucial to store and handle NasN well below this temperature.

Q4: Are there other known incompatibilities for NasN besides water?

A4: While the reaction with water is the most significant and well-documented incompatibility,
as a highly unstable and reactive compound, NasN should be considered incompatible with
acids, oxidizing agents, and any protic solvents. Due to its inherent instability, unexpected and
violent reactions can occur with a wide range of substances. Always assume incompatibilities
unless data explicitly states otherwise.

Q5: What are the signs of NasN decomposition?

A5: Visual signs of decomposition may include a change in the appearance of the reddish-
brown or dark blue solid.[1][6] The evolution of gas (nitrogen) is a clear indicator of
decomposition. If the decomposition is due to reaction with moisture, the pungent smell of
ammonia will be present. Any unexpected temperature increase in the storage or reaction
vessel is a critical warning sign of runaway decomposition.
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Issue

Possible Cause(s)

Immediate Action(s)

Preventative
Measures

Sudden temperature

Uncontrolled

decomposition has

EVACUATE THE
AREA IMMEDIATELY.

Always handle NasN
in a rigorously dry,
inert atmosphere.

Ensure storage

increase in begun, possibly due to  Activate emergency )
) ] temperature is well
reaction/storage moisture alarms. Do not
o below 87°C. Use
vessel. contamination or attempt to cool the ]
) ) appropriate heat
localized heating. vessel. o
dissipation methods
for any reactions.
EVACUATE THE
IMMEDIATE AREA. Strictly maintain an

Pungent, ammonia-

like odor detected.

The NasN has come
into contact with
moisture, leading to
hydrolysis and the
formation of ammonia

Ensure adequate
ventilation (fume
hood). If the source is
a small, contained

spill, proceed with

inert and anhydrous
environment
(glovebox or Schlenk
line). Use thoroughly

dried solvents and

Visible gas evolution

from the solid.

gas.[4] . : .
caution following spill glassware.
protocols.
EVACUATE THE
Thermal or o Store NasN at low
AREA. This indicates
spontaneous temperatures and for

decomposition into
sodium and nitrogen

gas is occurring.

the compound is
actively and
uncontrollably

decomposing.

limited periods. Avoid
any source of heat or

energy input.

Discoloration or
change in the
appearance of the

solid.

This may be an early
sign of decomposition

or contamination.

Cease any work with
the material. If safe to
do so, monitor for
other signs of

decomposition like

temperature changes.

Plan for the safe

quenching and

Always use fresh,
properly synthesized
NasN. Avoid long-term

storage.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.extramarks.com/studymaterials/formulas/sodium-nitride-formula/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

disposal of the

material.

Summary of NasN Properties

Property Value Citation
Chemical Formula NasN [11[4]1[5][6]
Molar Mass 82.976 g/mol [6]1[8]
Reddish-brown or dark blue
Appearance ) [1112]161181
solid
Decomposition Temperature ~87°C (360 K) [516]1[7]
Enthalpy of Formation
+64 kJ/mol [1][2][3]1[6]
(AfHO95)
Crystal Structure Cubic, anti-ReOs structure (4116191
Reacts violently and
Reactivity with Water exothermically to produce [4]

NaOH and NHs

Experimental Protocols: Best Practices for Safe
Handling

Objective: To provide a general protocol for the safe handling of sodium nitride to minimize the
risk of explosive decomposition. This is a guideline and must be adapted to specific
experimental setups and risk assessments.

Materials and Equipment:
 Inert atmosphere glovebox or Schlenk line with high-purity argon or nitrogen gas.

o Appropriate Personal Protective Equipment (PPE): Flame-resistant lab coat, chemical splash
goggles, face shield, and cryogenic gloves (if handling at low temperatures).

e Non-metallic spatulas and tools.
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Dry, clean glassware, baked out to remove moisture.

Anhydrous, aprotic solvents (e.g., toluene, hexane).

Quenching solution: Anhydrous isopropanol or ethanol in a non-reactive solvent like toluene.

Emergency spill kit for reactive materials.
Procedure:
e Preparation:

o Ensure the glovebox or Schlenk line is purged and has a low oxygen and moisture
atmosphere (<1 ppm).

o All glassware and tools must be thoroughly dried in an oven and cooled under vacuum or
in a desiccator before being introduced into the inert atmosphere.

o Prepare a quenching bath (e.g., isopropanol in toluene) and a neutralization station before
starting work.

e Handling and Transfer:

[e]

All manipulations of solid NasN must be performed under an inert atmosphere.

[e]

Use non-metallic tools to handle the solid to avoid friction or sparks.

o

Weigh the required amount of NasN in a pre-tared, sealed container within the inert
atmosphere.

o

If preparing a solution, add the NasN slowly to the anhydrous, aprotic solvent with stirring.
Monitor for any temperature changes.

e Quenching and Disposal:

o Never dispose of unreacted NasN directly.
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[e]

To quench residual NasN in glassware, rinse with an anhydrous, aprotic solvent (e.g.,
toluene) to create a dilute slurry.[10][11]

o Slowly and carefully add the slurry to a quenching solution of a less reactive alcohol, such
as isopropanol or ethanol, in an inert solvent, preferably at a low temperature (e.g., in an
ice bath).[11][12]

o After the initial reaction subsides, a more reactive alcohol (e.g., methanol) can be slowly
added, followed by the very cautious addition of water to ensure complete quenching.[11]

o The final solution should be neutralized before being disposed of as hazardous waste
according to institutional guidelines.[10]

Risk Mitigation Workflow
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Na3N Risk Mitigation Workflow

Start: Handling Na3N

;

Conduct Risk Assessment

Work in Inert Atmosphere?
(Glovebox/Schlenk Line)

STOP!

Proceed with Handling Do Not Proceed

Wear Appropriate PPE

Handle Na3N
(Weighing, Transfer)

Monitor for Instability?
(Temp, Gas, Odor)

Signs of instability

EMERGENCY!

Proceed with Experiment Evacuate Immediately

Quench Residual Na3N

Dispose as Hazardous Waste

End

Click to download full resolution via product page

Caption: Workflow for mitigating risks associated with handling sodium nitride.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b576712?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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